Methanaminium, N,N,N-trimethyl-, salt with 4,4-1,2-ethenediylbis(3-sulfo-4,1-phenylene)imino6-(4-mor
Methanaminium, N,N,N-trimethyl-, salt with 4,4-1,2-ethenediylbis(3-sulfo-4,1-phenylene)imino6-(4-mor
Brand Name:
Vulcanchem
CAS No.:
124537-30-0
VCID:
VC0053332
InChI:
InChI=1S/C60H52N16O22S6.6C4H12N/c77-53-49-35(27-47(103(91,92)93)51(53)73-71-37-7-3-1-4-8-37)25-41(99(79,80)81)31-43(49)63-57-65-55(67-59(69-57)75-17-21-97-22-18-75)61-39-15-13-33(45(29-39)101(85,86)87)11-12-34-14-16-40(30-46(34)102(88,89)90)62-56-66-58(70-60(68-56)76-19-23-98-24-20-76)64-44-32-42(100(82,83)84)26-36-28-48(104(94,95)96)52(54(78)50(36)44)74-72-38-9-5-2-6-10-38;6*1-5(2,3)4/h1-16,25-32,71-72H,17-24H2,(H,79,80,81)(H,82,83,84)(H,85,86,87)(H,88,89,90)(H,91,92,93)(H,94,95,96)(H2,61,63,65,67,69)(H2,62,64,66,68,70);6*1-4H3/q;6*+1/p-6/b12-11+,73-51+,74-52+;;;;;;
SMILES:
C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C1COCCN1C2=NC(=NC(=N2)NC3=C4C(=CC(=C3)S(=O)(=O)[O-])C=C(C(=NNC5=CC=CC=C5)C4=O)S(=O)(=O)[O-])NC6=CC(=C(C=C6)C=CC7=C(C=C(C=C7)NC8=NC(=NC(=N8)N9CCOCC9)NC1=C2C(=CC(=C1)S(=O)(=O)[O-])C=C(C(=NNC1=CC=CC=C1)C2=O)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-]
Molecular Formula:
C84H118N22O22S6
Molecular Weight:
1980.36
Methanaminium, N,N,N-trimethyl-, salt with 4,4-1,2-ethenediylbis(3-sulfo-4,1-phenylene)imino6-(4-mor
CAS No.: 124537-30-0
Main Products
VCID: VC0053332
Molecular Formula: C84H118N22O22S6
Molecular Weight: 1980.36
| CAS No. | 124537-30-0 |
|---|---|
| Product Name | Methanaminium, N,N,N-trimethyl-, salt with 4,4-1,2-ethenediylbis(3-sulfo-4,1-phenylene)imino6-(4-mor |
| Molecular Formula | C84H118N22O22S6 |
| Molecular Weight | 1980.36 |
| IUPAC Name | (3Z)-5-[[4-morpholin-4-yl-6-[4-[(E)-2-[4-[[4-morpholin-4-yl-6-[[(7Z)-8-oxo-7-(phenylhydrazinylidene)-3,6-disulfonatonaphthalen-1-yl]amino]-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]-3-sulfonatoanilino]-1,3,5-triazin-2-yl]amino]-4-oxo-3-(phenylhydrazinylidene)naphthalene-2,7-disulfonate;tetramethylazanium |
| Standard InChI | InChI=1S/C60H52N16O22S6.6C4H12N/c77-53-49-35(27-47(103(91,92)93)51(53)73-71-37-7-3-1-4-8-37)25-41(99(79,80)81)31-43(49)63-57-65-55(67-59(69-57)75-17-21-97-22-18-75)61-39-15-13-33(45(29-39)101(85,86)87)11-12-34-14-16-40(30-46(34)102(88,89)90)62-56-66-58(70-60(68-56)76-19-23-98-24-20-76)64-44-32-42(100(82,83)84)26-36-28-48(104(94,95)96)52(54(78)50(36)44)74-72-38-9-5-2-6-10-38;6*1-5(2,3)4/h1-16,25-32,71-72H,17-24H2,(H,79,80,81)(H,82,83,84)(H,85,86,87)(H,88,89,90)(H,91,92,93)(H,94,95,96)(H2,61,63,65,67,69)(H2,62,64,66,68,70);6*1-4H3/q;6*+1/p-6/b12-11+,73-51+,74-52+;;;;;; |
| Standard InChIKey | VISNMNPCBGMZQY-NSVLGCOKSA-H |
| SMILES | C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C[N+](C)(C)C.C1COCCN1C2=NC(=NC(=N2)NC3=C4C(=CC(=C3)S(=O)(=O)[O-])C=C(C(=NNC5=CC=CC=C5)C4=O)S(=O)(=O)[O-])NC6=CC(=C(C=C6)C=CC7=C(C=C(C=C7)NC8=NC(=NC(=N8)N9CCOCC9)NC1=C2C(=CC(=C1)S(=O)(=O)[O-])C=C(C(=NNC1=CC=CC=C1)C2=O)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-] |
| Last Modified | Aug 20 2021 |
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